![molecular formula C22H26N2O4 B8236231 Akuammine](/img/structure/B8236231.png)
Akuammine
Overview
Description
Akuammine is a useful research compound. Its molecular formula is C22H26N2O4 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Alkaloid Modification and Pharmacological Potentials
- Modified Akuamma Alkaloids and Mu-opioid Receptor Potency: A study by Hennessy et al. (2023) investigated semisynthetic derivatives of akuammine and pseudoakuammigine, alkaloids from the akuamma tree, for their interaction with opioid receptors. The research found that certain modifications increased potency and selectivity for the mu-opioid receptor, with implications for developing novel opioid receptor probes from natural product scaffolds Hennessy et al., 2023.
Opioidergic Activity of Akuamma Alkaloids
- Isolation and Opioidergic Characterization of Akuamma Alkaloids: Creed et al. (2020) isolated six akuamma alkaloids and identified their primary targets as opioid receptors. The study highlighted the potential of these alkaloids as scaffolds for developing novel opioids with unique pharmacological properties Creed et al., 2020.
Akuammiline Alkaloids Chemistry and Pharmacology
- Advances in Akuammiline Alkaloids: Ramirez and García-Rubio (2003) reviewed the chemistry and pharmacology of akuammiline alkaloids, noting their wide range of pharmacological activities and potential as ligands for various molecular targets. This overview reflects the medicinal interest and potential applications in drug development Ramirez & García-Rubio, 2003.
Synthesis and Structural Studies
Enantioselective Total Syntheses of Akuammiline Alkaloids
Moreno et al. (2016) reported the first total syntheses of several akuammiline alkaloids. Their work emphasized the potential for synthetic approaches to these complex alkaloids in drug development and pharmacological research Moreno et al., 2016.
Total Synthesis of Akuammiline Alkaloid (-)-Vincorine
Zi, Xie, and Ma (2012) described the total synthesis of the akuammiline alkaloid (-)-vincorine. This work contributes to the understanding of the structural complexity and synthesis challenges associated with akuammiline alkaloids Zi, Xie, & Ma, 2012.
Glucose Uptake and Anti-inflammatory Effects
Akuammicine's Glucose Uptake Stimulatory Effect
Shittu et al. (2010) identified akuammicine from Picralima nitida seeds as a compound responsible for increased glucose uptake in adipocytes. This discovery points to potential applications in managing glucose-related metabolic disorders Shittu et al., 2010.
Pseudo-akuammigine's Anti-inflammatory and Analgesic Actions
Duwiejua, Woode, and Obiri (2002) studied pseudo-akuammigine for its anti-inflammatory and analgesic properties. The findings contribute to understanding the pharmacological actions of akuamma alkaloids and their potential therapeutic applications Duwiejua, Woode, & Obiri, 2002.
properties
IUPAC Name |
methyl (1S,9S,14E,15R,16R,19S)-14-ethylidene-6-hydroxy-2-methyl-18-oxa-2,12-diazahexacyclo[13.3.2.01,9.03,8.09,16.012,19]icosa-3(8),4,6-triene-16-carboxylate | |
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InChI |
InChI=1S/C22H26N2O4/c1-4-13-11-24-8-7-21-16-9-14(25)5-6-17(16)23(2)22(21)18(24)10-15(13)20(21,12-28-22)19(26)27-3/h4-6,9,15,18,25H,7-8,10-12H2,1-3H3/b13-4-/t15-,18+,20+,21+,22-/m1/s1 | |
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InChI Key |
YILKZADAWNUTTB-GKLMHSAZSA-N | |
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Canonical SMILES |
CC=C1CN2CCC34C5=C(C=CC(=C5)O)N(C36C2CC1C4(CO6)C(=O)OC)C | |
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Isomeric SMILES |
C/C=C\1/CN2CC[C@@]34C5=C(C=CC(=C5)O)N([C@@]36[C@@H]2C[C@H]1[C@@]4(CO6)C(=O)OC)C | |
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Molecular Formula |
C22H26N2O4 | |
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Molecular Weight |
382.5 g/mol | |
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Product Name |
methyl (1S,9S,14E,15R,16R,19S)-14-ethylidene-6-hydroxy-2-methyl-18-oxa-2,12-diazahexacyclo[13.3.2.01,9.03,8.09,16.012,19]icosa-3(8),4,6-triene-16-carboxylate |
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